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Compound of Interest

Compound Name: Ethyl 3-methoxy-5-nitrobenzoate
CAS No.: 1227157-65-4
Cat. No.: B1397060
Get Quote
. J

Executive Summary & Chemical Identification

Immediate Action Required: This compound contains a nitro-aromatic moiety.[1] While
generally stable under ambient conditions, it requires strict segregation from reducing agents
and strong bases to prevent uncontrolled exothermic decomposition.[2]
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Parameter Specification

Chemical Name Ethyl 3-methoxy-5-nitrobenzoate

1227157-65-4 (Verify against specific vendor

COA; Isomers exist)

CAS Number

Molecular Formula C10H11NOs

H302 (Harmful if swallowed); Potential Skin/Eye

Primary Hazard .
Irritant.[2]

Nitro Group: Potential energetic decomposition
o if heated or shocked in dry, impure form.[2]
Reactivity Alert ) o
Ester Group: Susceptible to hydrolysis in strong

base.

Scientific Rationale: The "Why" Behind the Protocol

To ensure safety, we must understand the chemical mechanisms governing this molecule's
instability.[2] This is not just about compliance; it is about preventing thermodynamic runaway.

A. The Nitro-Aromatic Risk (Stability)

The nitro group (

) is strongly electron-withdrawing.[2] In the presence of strong reducing agents (e.g.,
Hydrazine, metal hydrides), the reduction of the nitro group to an amine is highly exothermic.[2]
If this occurs in a waste container, it can lead to rapid pressurization and rupture.[2]

o Operational Rule: Never dispose of this compound in the same waste stream as active
reducing agents.

B. The Ester Linkage (Hydrolysis)

The ethyl ester moiety is susceptible to saponification (hydrolysis) in the presence of strong
bases (e.g., NaOH, KOH).[2] This reaction generates heat and produces the corresponding
nitro-benzoic acid salt.
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e Operational Rule: Segregate from "Caustic/Basic" waste streams. The formation of nitro-
benzoate salts can alter solubility profiles, potentially precipitating shock-sensitive solids in
the waste container.[2]

Waste Stream Decision Matrix

The following logic gate determines the correct disposal path based on the physical state of
your waste.
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Figure 1: Logic flow for categorizing Ethyl 3-methoxy-5-nitrobenzoate waste.[2][3] Note that
solvent composition dictates the liquid waste stream.[2]

Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE

Goal: Isolate the user from contact and inhalation risks.[4]
e Gloves: Nitrile (0.11 mm minimum thickness) provides adequate splash protection.[2]
» Eye Protection: Chemical splash goggles (ANSI Z287.1).[2]

o Respiratory: If handling dry powder outside a fume hood, use an N95 or P100 particulate
respirator.[2]
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Phase 2: Solid Waste Handling (Pure Compound)[1]

o Containment: Place the solid material into a clear polyethylene bag.

e Secondary Containment: Place the first bag inside a second bag (double-bagging) or a wide-
mouth HDPE jar.

» Labeling: Affix a hazardous waste label.
o Constituents: "Ethyl 3-methoxy-5-nitrobenzoate"[2][5]
o Hazard Checkbox: Toxic, Irritant.[2]

o Disposal: Deposit into the Solid Hazardous Waste drum.

Phase 3: Liquid Waste Handling (Solutions)

» Solvent Identification: Determine the primary solvent.
o Scenario A (Dichloromethane/Chloroform): Use the Halogenated waste stream.
o Scenario B (Ethyl Acetate/Methanol/Acetone): Use the Non-Halogenated waste stream.

o Concentration Check: If the concentration of the nitrobenzoate is >10%, consider diluting
with the compatible solvent to <5% to disperse thermal energy in case of accidental reaction.

[2]
e Pouring: Use a funnel to prevent drips. Do not overfill the container (leave 10% headspace).

o Closure: Cap tightly immediately after use to prevent solvent evaporation and concentration
of the nitro compound.

Regulatory & Compliance Data (RCRA/EPA)

While Ethyl 3-methoxy-5-nitrobenzoate is not explicitly named on the EPA "P" (Acutely Toxic)
or "U" (Toxic) lists, it must be characterized by the generator.[2]
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Regulatory Category Classification Code

N If in flammable solvent (Flash
Ignitability int <60°C) D001
point <60°

o Not TCLP listed, but treat as .
Toxicity Tox N/A (unless characteristic)
oxic

Reactivit Stable, but Nitro-class caution D003 (Only if potentially
eactivi
Y applies explosive)

o Likely "Toxic solid, organic,
DOT Shipping 2] UN 2811 (Class 6.1)
n.o.s.

Note: Always consult your institution's EHS (Environmental Health & Safety) officer for local
variations in waste coding.[2]

Emergency Contingencies

Scenario: Benchtop Spill (Solid)

Evacuate the immediate area of unnecessary personnel.

Dampen the spilled powder slightly with an inert solvent (e.g., mineral oil or water) to prevent
dust cloud formation.[2] Dry nitro compounds can be shock-sensitive if impure.[2]

Sweep carefully into a dustpan. Do not scrub vigorously.

Clean surface with soap and water.[6]
Scenario: Skin Contact
o Wash immediately with soap and copious water for 15 minutes.[6]

e Do not use organic solvents (ethanol/acetone) to wash skin; this increases transdermal
absorption of the nitro compound.

References

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://www.biosynth.com/Files/MSDS/FE/71/MSDS_FE71003_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/FE/71/MSDS_FE71003_5000_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1397060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

+ US Environmental Protection Agency (EPA). (2024). RCRA Hazardous Waste Codes & Lists
(P, U, F, K). Retrieved January 29, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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